N-(2-(phenylsulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl)butyramide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Synthesis Analysis
The synthesis of compounds similar to TP7 often involves sulfonamidation reactions . For instance, the regioselective synthesis of 2-(phenylsulfonyl)-2H-1,2,3-triazole was achieved through a classical sulfonamidation reaction of 1H-1,2,3-triazole with benzenesulfonyl chloride in the presence of triethylamine under mild reaction conditions . Another study investigated the regio-, chemo-, and stereoselectivity of cycloaddition reactions of 2-phenylsulfonyl-1,3-butadiene .Chemical Reactions Analysis
The chemical reactions involving compounds similar to TP7 often involve cycloaddition reactions . For instance, 2-phenylsulfonyl-1,3-butadiene can undergo [4+2] and [2+4] cycloaddition reactions with alkenes like 2,3-dimethyl butadiene or cyclopentadiene . The phenylsulfanyl group was found to be a more powerful directing element than the phenylsulfonyl group for controlling the regioselectivity of cycloaddition reactions .Scientific Research Applications
Organo-catalyst for Synthesis of 2-Aryl-4,5-diphenyl-1H-imidazoles
N-(Phenylsulfonyl)benzenesulfonamide (NPBSA), a derivative of the compound, has been used as an effective organo-catalyst for the synthesis of 2-aryl-4,5-diphenyl-1H-imidazoles. This environmentally friendly, high-yielding, cost-effective protocol tolerates a variety of functional groups and offers excellent yields .
Antimicrobial Activity
N-benzenesulfonyl derivatives of 1,2,3,4-tetrahydroquinoline (THQ), which is structurally similar to the compound , have been synthesized and screened for antibacterial activity. These compounds have shown significant antimicrobial activity against Staphylococcus and Enterococcus species .
Anticancer Activity
The same N-benzenesulfonyl derivatives of THQ have also been evaluated for their anticancer activity. They were tested on human cervical HeLa, ovarian SKOV-3, and breast MCF-7 cancer cell lines .
Antioxidant Activity
These N-benzenesulfonyl derivatives of THQ were also evaluated for their antioxidant activity using 2,2-diphenyl-1-picrylhydrazyl (DPPH) and 2,2′–azino–bis (3–ethylbenzthiazoline–6–sulfonic acid) (ABTS) assays .
Inhibitors of Human Neutrophil Elastase
Benzenesulfonic acid derived compounds, which are structurally similar to the compound , have been synthesized and evaluated as competitive inhibitors of human neutrophil elastase (hNE), a potential treatment for Acute Respiratory Distress Syndrome (ARDS) .
Reactive Species Generation
N-benzenesulfonyl derivatives of heterocycles have been evaluated for their ability to generate reactive species. This property could potentially be harnessed for various therapeutic applications .
properties
IUPAC Name |
N-[2-(benzenesulfonyl)-3,4-dihydro-1H-isoquinolin-7-yl]butanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H22N2O3S/c1-2-6-19(22)20-17-10-9-15-11-12-21(14-16(15)13-17)25(23,24)18-7-4-3-5-8-18/h3-5,7-10,13H,2,6,11-12,14H2,1H3,(H,20,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HTBCKBWTDWVIDZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC(=O)NC1=CC2=C(CCN(C2)S(=O)(=O)C3=CC=CC=C3)C=C1 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H22N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
358.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-(phenylsulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl)butyramide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.